YM-53601

• Molecular Formula: C21H22ClFN2O
• Molecular Weight: 372.9 g/mol
• InChI: InChI=1S/C21H21FN2O.ClH/c22-19(18-12-24-9-7-14(18)8-10-24)13-25-15-5-6-17-16-3-1-2-4-20(16)23-21(17)11-15;/h1-6,11,14,23H,7-10,12-13H2;1H/b19-18+
• InChIKey: JWXYVHMBPISIJQ-LTRPLHCISA-N

YM-53601 Baseline Characteristics

YM-53601 ((E)-2-[2-fluoro-2-(quinuclidin-3-ylidene)ethoxy]-9H-carbazole monohydrochloride) is a cell-penetrant, small-molecule inhibitor of squalene synthase (SQS; farnesyl-diphosphate farnesyltransferase 1, FDFT1), the enzyme catalyzing the first committed step of sterol biosynthesis [1]. It inhibits SQS from human HepG2 hepatoma cells with an IC50 of 79 nM and suppresses de novo cholesterol biosynthesis in rats with an oral ED50 of 32 mg/kg [1]. Unlike HMG-CoA reductase inhibitors (statins), SQS inhibition by YM-53601 does not deplete ubiquinone or dolichol pools, preserving non-sterol isoprenoid synthesis [1]. YM-53601 is also distinguished by its dual lipid-lowering profile—reducing both plasma non-HDL cholesterol and triglycerides across multiple preclinical species—and its secondary activity as an FDFT1 inhibitor capable of abrogating hepatitis C virus propagation [1][2].

Pathway studies

Squalene synthase inhibition without depleting non-sterol isoprenoids

Dual lipid endpoint

Reported reduction of both nonHDL-C and triglycerides in multiple species

Unique tool compound

UV-inducible photolytic SQS depletion for optogenetic and degradation studies

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
• [2] Park EM, Nguyen LN, Lim YS, Hwang SB. Farnesyl-diphosphate farnesyltransferase 1 regulates hepatitis C virus propagation. FEBS Lett. 2014 May 2;588(9):1813-20. doi: 10.1016/j.febslet.2014.03.043. PMID: 24690320. View Source

YM-53601 Critical Differentiation Points

Squalene synthase inhibitors cannot be treated as a homogeneous class for research or industrial applications. Compounds occupying this target space diverge substantially in enzymatic potency, species-dependent IC50 profiles, in vivo efficacy on non-HDL cholesterol versus triglycerides, and off-target pharmacology [1]. YM-53601 is one of the few SQS inhibitors for which direct, head-to-head in vivo comparisons exist against both an HMG-CoA reductase inhibitor (pravastatin) and a fibrate (fenofibrate), demonstrating superior non-HDL-C lowering in a non-human primate model and superior triglyceride reduction, respectively [1]. Other SQS inhibitors such as RPR 107393 (IC50 ~0.8 nM on rat microsomes) and lapaquistat (TAK-475, IC50 ~78 nM) exhibit different potency ranges and species selectivity, and lack published head-to-head data against statins or fibrates in primates [2]. Additionally, YM-53601 possesses a unique UV-inducible photolytic SQS depletion property not shared by other SQS inhibitors, making it irreplaceable for optogenetic and targeted protein degradation studies [3]. These compound-specific differences carry direct consequences for experimental design, model selection, and translational relevance.

YM-53601 Published head-to-head comparisons vs. statin and fibrate

Other SQS inhibitors (RPR 107393, lapaquistat) lack direct in vivo comparator data; endpoint profiles may differ substantially.

YM-53601 UV-dependent photolytic SQS protein depletion

No other SQS inhibitor has been reported with light-controllable degradation activity, precluding substitution in optogenetic workflows.

YM-53601 Cross-species IC50 panel (5 species)

Alternative inhibitors show limited species validation; translational dose selection may be compromised without equivalent datasets.

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
• [2] Amin D, Rutledge RZ, Needle SN, Galczenski HF, Neuenschwander K, Scotese AC, Maguire MP, Bush RC, Hele DJ, Bilder GE, Perrone MH. RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Pharmacol Exp Ther. 1997 May;281(2):746-52. PMID: 9152381. View Source
• [3] Takemoto Y, Mao D, Punzalan LL, Götze S, Sato SI, Uesugi M. Discovery of a Small-Molecule-Dependent Photolytic Peptide. J Am Chem Soc. 2020 Jan 22;142(3):1362-1370. doi: 10.1021/jacs.9b09178. View Source

YM-53601 Comparative Efficacy Evidence

nonHDL-C Lowering vs. Pravastatin in Rhesus Monkeys

YM-53601 demonstrated superior plasma nonHDL-cholesterol lowering efficacy compared to the HMG-CoA reductase inhibitor pravastatin in rhesus monkeys, a model whose lipid metabolism closely resembles that of humans. YM-53601 (50 mg/kg, twice daily, 21 days) decreased plasma nonHDL-C by 37% (P<0.01), whereas pravastatin (25 mg/kg, twice daily, 28 days) failed to produce a significant reduction [1]. The pravastatin dose tested (25 mg/kg twice daily) was noted to be at the upper safety limit, with elevated alanine aminotransferase observed; no liver enzyme elevations were seen with YM-53601 at its effective dose [1]. This is the first report of a squalene synthase inhibitor surpassing an HMG-CoA reductase inhibitor for nonHDL-C lowering in a primate model [1]. In contrast, the SQS inhibitor RPR 107393 was compared against lovastatin and pravastatin only in marmosets, showing greater efficacy but without the primate translational weight of rhesus data [2].

nonHDL-C vs. pravastatin (NHP)

Head-to-head

37% reduction (P<0.01) vs. no significant change

Reported nonHDL-C endpoint context in rhesus monkey model

50 mg/kg b.i.d., 21 days; pravastatin 25 mg/kg b.i.d., 28 days

Evidence Dimension	Plasma nonHDL-cholesterol reduction in rhesus monkeys
Target Compound Data	YM-53601: 37% reduction (50 mg/kg, twice daily, 21 days, P<0.01)
Comparator Or Baseline	Pravastatin: no significant reduction (25 mg/kg, twice daily, 28 days)
Quantified Difference	37 percentage-point difference; pravastatin failed to achieve significance vs. control
Conditions	Rhesus monkeys; oral administration; YM-53601 50 mg/kg b.i.d. for 21 days; pravastatin 25 mg/kg b.i.d. for 28 days

Why This Matters

For researchers requiring a lipid-lowering agent effective in primate models with human-like lipoprotein metabolism, YM-53601 provides demonstrated efficacy where the clinically established statin pravastatin fails—critical for translational dyslipidemia studies.

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
• [2] Amin D, Rutledge RZ, Needle SN, Galczenski HF, Neuenschwander K, Scotese AC, Maguire MP, Bush RC, Hele DJ, Bilder GE, Perrone MH. RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Pharmacol Exp Ther. 1997 May;281(2):746-52. PMID: 9152381. View Source

nonHDL-C Reduction vs. Pravastatin in Guinea-Pigs

In guinea-pigs—a rodent model responsive to HMG-CoA reductase inhibitors and thus suitable for comparative lipid-lowering assessment—YM-53601 reduced plasma nonHDL-C by 47% (P<0.001) at 100 mg/kg daily for 14 days, compared to a 33% reduction (P<0.001) achieved by pravastatin at the identical dose and duration [1]. YM-53601 did not affect plasma HDL-C levels, whereas pravastatin significantly decreased HDL-C [1]. Additionally, plasma triglyceride levels changed by −30% with YM-53601 versus +17% with pravastatin at 100 mg/kg [1]. The superior efficacy margin (14 percentage-point greater nonHDL-C reduction) and differential effect on HDL-C preservation represent meaningful differentiation for researchers studying atherogenic dyslipidemia where HDL-C sparing is desired.

nonHDL-C vs. pravastatin (guinea-pig)

Head-to-head

47% vs. 33% reduction; HDL-C preserved vs. decreased

Greater reported nonHDL-C reduction with differential HDL-C effect

100 mg/kg daily, 14 days; Hartley guinea-pigs

Evidence Dimension	Plasma nonHDL-C reduction in guinea-pigs
Target Compound Data	YM-53601: 47% reduction (100 mg/kg, daily, 14 days, P<0.001)
Comparator Or Baseline	Pravastatin: 33% reduction (100 mg/kg, daily, 14 days, P<0.001)
Quantified Difference	14 percentage-point greater reduction; YM-53601 preserved HDL-C, pravastatin decreased HDL-C
Conditions	Male Hartley guinea-pigs; normal diet (GC-4); oral administration once daily for 14 days

Why This Matters

YM-53601 offers quantifiably superior nonHDL-C lowering with HDL-C preservation compared to pravastatin in a statin-responsive rodent model—an important consideration for researchers selecting a tool compound for atherosclerosis or dyslipidemia studies where HDL-C modulation is a key endpoint.

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source

Triglyceride Lowering vs. Fenofibrate in High-Fat Diet Hamsters

In hamsters fed a high-fat diet, YM-53601 lowered plasma triglyceride by 73% (P<0.001), which was superior to the 53% reduction (P<0.001) achieved by fenofibrate—the most potent clinically used fibrate—at the same dose (100 mg/kg, daily, 7 days) [1]. This is the first demonstration of a squalene synthase inhibitor surpassing a fibrate for triglyceride lowering [1]. Correlation analysis revealed a mechanistic distinction: YM-53601 showed a positive correlation between cholesterol and triglyceride reduction, consistent with coordinate suppression of both biosynthetic pathways, whereas fenofibrate exhibited a negative correlation [1]. In hamsters on a normal diet, YM-53601 at 50 mg/kg for 5 days reduced plasma triglyceride by 81% (P<0.001) [1]. By comparison, the SQS inhibitor lapaquistat (TAK-475) is reported to reduce plasma triglyceride in preclinical models but without published direct head-to-head data against fenofibrate .

Triglyceride vs. fenofibrate

Head-to-head

73% vs. 53% reduction in high-fat diet hamsters

Reported triglyceride-lowering endpoint superior to fibrate comparator

100 mg/kg daily, 7 days; Syrian golden hamsters

Evidence Dimension	Plasma triglyceride reduction in hamsters on high-fat diet
Target Compound Data	YM-53601: 73% reduction (100 mg/kg, daily, 7 days, P<0.001)
Comparator Or Baseline	Fenofibrate: 53% reduction (100 mg/kg, daily, 7 days, P<0.001)
Quantified Difference	20 percentage-point greater reduction; distinct mechanistic correlation pattern
Conditions	Male Syrian golden hamsters; high-fat diet (CE-2 + 0.5% cholesterol + 5% coconut oil); oral administration for 7 days

Why This Matters

For research programs targeting mixed dyslipidemia or hypertriglyceridemia, YM-53601 offers the strongest published triglyceride-lowering efficacy among SQS inhibitors with a proven superiority margin over the most potent fibrate, making it the compound of choice for dual cholesterol/triglyceride intervention studies.

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source

Cross-Species SQS Inhibition Profile

YM-53601 exhibits consistent squalene synthase inhibitory potency across hepatic microsomes from five relevant species, with IC50 values of 45 nM (rhesus monkey), 46 nM (guinea-pig), 79 nM (human HepG2), 90 nM (rat), and 170 nM (hamster) [1]. This species breadth supports translational studies from rodents to non-human primates. In contrast, the more potent SQS inhibitor RPR 107393 has reported IC50 values primarily on rat liver microsomes (0.8 nM), with limited published cross-species data [2]. Zaragozic acid A (squalestatin S1) inhibits cholesterol synthesis in HepG2 cells with an IC50 of 6 μM , approximately 76-fold weaker than YM-53601 in the same cellular system, and its in vivo cholesterol synthesis ED50 in mice (0.2 mg/kg) operates via a distinct potency range . Lapaquistat (TAK-475) has SQS IC50 values reported between 45 nM and 260 nM depending on assay conditions, overlapping with but not exceeding YM-53601's potency range .

Cross-species SQS IC50

Context-dependent

45–170 nM across 5 species; ~76-fold more potent than zaragozic acid A in HepG2

Multi-species potency dataset supports dose translation review

Hepatic microsomes; other inhibitors lack similar breadth

Evidence Dimension	Squalene synthase inhibition IC50 across species (hepatic microsomes)
Target Compound Data	YM-53601: rhesus monkey 45 nM, guinea-pig 46 nM, human HepG2 79 nM, rat 90 nM, hamster 170 nM
Comparator Or Baseline	RPR 107393: rat microsomes ~0.8 nM (no cross-species panel reported). Zaragozic acid A: HepG2 6 μM. Lapaquistat: reported IC50 45-260 nM (variable assay conditions).
Quantified Difference	YM-53601 is ~76-fold more potent than zaragozic acid A in HepG2 cells, ~100-fold less potent than RPR 107393 on rat enzyme but with broader species validation
Conditions	Hepatic microsome preparations from rat, hamster, guinea-pig, rhesus monkey, and human HepG2 cells; [3H]FPP to [3H]squalene conversion assay

Why This Matters

The extensive cross-species IC50 dataset for YM-53601 enables researchers to select appropriate doses for each species with confidence, whereas alternative SQS inhibitors often lack multi-species validation, increasing experimental risk in translational study design.

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
• [2] Amin D, Rutledge RZ, Needle SN, Galczenski HF, Neuenschwander K, Scotese AC, Maguire MP, Bush RC, Hele DJ, Bilder GE, Perrone MH. RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Pharmacol Exp Ther. 1997 May;281(2):746-52. PMID: 9152381. View Source

UV-Inducible Photolytic SQS Depletion

YM-53601 possesses a unique photochemical property not shared by other squalene synthase inhibitors: upon UV irradiation, it selectively depletes SQS protein from mammalian cells through homolytic C–O bond cleavage of its aryl ether group, generating radical species that abstract hydrogen atoms from a specific 27-amino-acid C-terminal peptide segment of SQS, leading to photolysis of the entire protein [1]. This property was serendipitously discovered and characterized, demonstrating that the SQS peptide–YM-53601 pair can be engineered as a small-molecule-controlled optogenetic tool [1]. When the 27-amino-acid SQS peptide was fused to GFP or unrelated proteins at either terminus, the fusion proteins were selectively depleted upon combined YM-53601 and UV treatment [1]. No other SQS inhibitor—including RPR 107393, lapaquistat, or zaragozic acid A—has been reported to exhibit photodepletion activity, making YM-53601 uniquely suited for applications requiring light-controllable protein degradation.

UV-inducible photodepletion

Class-level inference

Selective SQS protein degradation with 365 nm UV + YM-53601

Unique photochemical tool for light-controllable protein depletion

HEK293T, HeLa; not reported for other SQS inhibitors

Evidence Dimension	UV-inducible selective SQS protein depletion
Target Compound Data	YM-53601 + UV: selective photodepletion of SQS and SQS peptide-fused proteins in mammalian cells
Comparator Or Baseline	RPR 107393, lapaquistat, zaragozic acid A: no photolytic SQS depletion activity reported
Quantified Difference	Qualitative differentiation: unique photochemical mechanism absent in all other known SQS inhibitors
Conditions	Mammalian cells (HEK293T, HeLa); UV irradiation (365 nm); YM-53601 treatment; fusion protein constructs with 27-aa SQS C-terminal peptide

Why This Matters

For chemical biology, optogenetics, and targeted protein degradation research programs, YM-53601 is irreplaceable—no alternative SQS inhibitor offers the light-controllable protein depletion functionality, making it the sole tool compound for developing SQS-based photolytic systems.

• [1] Takemoto Y, Mao D, Punzalan LL, Götze S, Sato SI, Uesugi M. Discovery of a Small-Molecule-Dependent Photolytic Peptide. J Am Chem Soc. 2020 Jan 22;142(3):1362-1370. doi: 10.1021/jacs.9b09178. View Source

FDFT1-Dependent HCV Suppression

Beyond its canonical squalene synthase inhibition, YM-53601 inhibits farnesyl-diphosphate farnesyltransferase 1 (FDFT1) enzyme activity and abrogates hepatitis C virus (HCV) propagation in cell culture [1]. In HCV-infected cells, FDFT1 protein levels are upregulated without corresponding mRNA changes, and siRNA-mediated FDFT1 knockdown impairs HCV replication in both subgenomic replicon and HCVcc-infected cell systems [1]. YM-53601 treatment recapitulated this antiviral effect, establishing FDFT1 as a druggable host factor for HCV [1]. This dual pharmacology—lipid-lowering plus antiviral—is not described for other SQS inhibitors such as RPR 107393, lapaquistat, or zaragozic acid A in peer-reviewed literature, representing a functionally differentiating feature for research programs exploring host-targeted antiviral strategies or the intersection of lipid metabolism and viral pathogenesis.

FDFT1-dependent HCV suppression

Class-level inference

Abrogates HCV propagation; siRNA knockdown of FDFT1 impairs replication

Reported dual SQS/FDFT1-HCV antiviral endpoint context

HCVcc-infected Huh-7.5.1; not described for related SQS inhibitors

Evidence Dimension	FDFT1 inhibition and HCV propagation suppression
Target Compound Data	YM-53601: abrogates HCV propagation in HCVcc-infected cells; FDFT1 enzyme inhibition
Comparator Or Baseline	RPR 107393, lapaquistat, zaragozic acid A: no published evidence of FDFT1-dependent HCV suppression
Quantified Difference	Qualitative differentiation: dual SQS/FDFT1-HCV pharmacology unique to YM-53601 among characterized SQS inhibitors
Conditions	HCVcc-infected Huh-7.5.1 cells; subgenomic HCV replicon system; FDFT1 siRNA knockdown controls

Why This Matters

Investigators studying HCV–host lipid interactions or screening for host-targeted antivirals should select YM-53601 over other SQS inhibitors, as it is the only compound in this class with validated FDFT1-dependent HCV suppression data, enabling dual-mechanism experimental designs.

• [1] Park EM, Nguyen LN, Lim YS, Hwang SB. Farnesyl-diphosphate farnesyltransferase 1 regulates hepatitis C virus propagation. FEBS Lett. 2014 May 2;588(9):1813-20. doi: 10.1016/j.febslet.2014.03.043. PMID: 24690320. View Source

YM-53601 Optimal Application Scenarios

Mixed Dyslipidemia Primate Model

For translational dyslipidemia research in non-human primates where statin therapy provides inadequate nonHDL-C lowering, YM-53601 is the only SQS inhibitor with published proof of superior efficacy over pravastatin in rhesus monkeys [1]. The demonstrated 37% nonHDL-C reduction versus pravastatin's failure to achieve significant lowering, combined with the absence of liver transaminase elevations at effective doses, supports its use in primate atherosclerosis and cardiovascular risk studies where human-like lipoprotein metabolism is essential for translational validity [1].

Dual Cholesterol & Triglyceride Intervention in Rodent Models

YM-53601 is the preferred tool compound for preclinical studies requiring simultaneous reduction of both plasma nonHDL-C and triglycerides, based on its quantitative superiority over fenofibrate (73% vs. 53% triglyceride reduction) in hamsters and over pravastatin (47% vs. 33% nonHDL-C reduction) in guinea-pigs [1]. The demonstrated mechanistic distinction—coordinated cholesterol and triglyceride suppression versus the dissociated effects of fibrates—enables unique experimental paradigms for investigating mixed dyslipidemia pathophysiology and combination therapy strategies [1].

Optogenetic SQS Peptide Depletion System

The unique UV-dependent photolytic SQS depletion property of YM-53601, validated in HEK293T and HeLa cells, makes it the sole small-molecule trigger for SQS-peptide-based protein degradation systems [3]. Research programs developing light-controllable protein depletion tools, optogenetic circuits, or studying spatiotemporal control of cholesterol biosynthesis can utilize the YM-53601–SQS peptide pair for acute, inducible target protein knockdown without genetic modification of the degradation machinery [3].

HCV–Host Lipid Interaction Studies

YM-53601 is uniquely suited for investigations at the intersection of lipid metabolism and HCV infection, as it is the only SQS inhibitor with published evidence of FDFT1-dependent abrogation of HCV propagation in both replicon and infectious virus systems [2]. Researchers studying how HCV co-opts host cholesterol biosynthesis machinery or screening for host-targeted antiviral agents should use YM-53601 as the chemical probe of choice, given its dual pharmacological profile that other SQS inhibitors lack [2].

Application

Selection Property

Validation Focus

Non-human primate dyslipidemia model research

SQS inhibition with reported nonHDL-C endpoint reduction

Verify nonHDL-C response relative to statin comparator in primate model

Rodent mixed dyslipidemia model research

Dual lipid-lowering endpoint profile (nonHDL-C and triglycerides)

Validate coordinated cholesterol and triglyceride reduction in diet-induced models

Optogenetic protein depletion system development

UV-inducible SQS photolytic degradation

Confirm light-controllable target protein knockdown without genetic modification of degradation machinery

HCV–host lipid interaction studies

FDFT1-dependent antiviral endpoint

Assess HCV propagation suppression in host-targeted assay systems

• [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
• [2] Park EM, Nguyen LN, Lim YS, Hwang SB. Farnesyl-diphosphate farnesyltransferase 1 regulates hepatitis C virus propagation. FEBS Lett. 2014 May 2;588(9):1813-20. doi: 10.1016/j.febslet.2014.03.043. PMID: 24690320. View Source
• [3] Takemoto Y, Mao D, Punzalan LL, Götze S, Sato SI, Uesugi M. Discovery of a Small-Molecule-Dependent Photolytic Peptide. J Am Chem Soc. 2020 Jan 22;142(3):1362-1370. doi: 10.1021/jacs.9b09178. View Source